Cas no 141940-29-6 (2-tert-Butoxycarbonylamino-5-trifluoromethyl-benzoic acid)

• Product Name: 2-tert-Butoxycarbonylamino-5-trifluoromethyl-benzoic acid
• CAS No: 141940-29-6
• MF: C₁₃H₁₄F₃NO₄
• MW: 305.249774456024
• MDL: MFCD09859761
• CID: 101355
• PubChem ID: 15033886
• Update Time: 2025-04-18

2-tert-Butoxycarbonylamino-5-trifluoromethyl-benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-((tert-Butoxycarbonyl)amino)-5-(trifluoromethyl)benzoic acid
• 2-(TERT-BUTOXYCARBONYL)-5-(TRIFLUOROMETHYL)BENZOIC ACID
• 2-[(2-methylpropan-2-yl)oxycarbonylamino]-5-(trifluoromethyl)benzoic acid
• Benzoic acid, 2-[[(1,1-dimethylethoxy)carbonyl]amino]-5-(trifluoromethyl)-
• N-Boc-2-amino-5-(trifluoromethyl)benzoic acid
• N-BOC-5-TRIFLUOROMETHYLANTHRANILIC ACID
• 2-({[(1,1-dimethylethyl)oxy]carbonyl}amino)-5-(trifluoromethyl)benzoic acid
• 2-(tert-butoxycarbonyl)amino-5-trifluoromethylbenzoic acid
• 5-trifluoromethyl-2-(tert-butoxycarbonylamino)benzoic acid
• 5-trifluoromethyl-2-N-Boc-anthranilic acid
• Benzoic acid,2-[[(1,1-dimethylethoxy)carbonyl]amino]-5-(trifluoromethyl)
• N-t-Boc-5-trifluoromethylanthranilic acid
• 2-tert-Butoxycarbonylamino-5-trifluoromethyl-benzoic acid
• N-Boc 2-amino-5-(trifluoromethyl)benzoic acid
• 2-{[(tert-butoxy)carbonyl]amino}-5-(trifluoromethyl)benzoic acid
• 2-(tert-butoxycarbonylamino)-5-(trifluoromethyl)benzoic acid
• AB53754
• D94519
• DTXSID50567274
• N-Boc-2-amino-5-(trifluoromethyl)-benzoic acid
• CS-0154438
• 2-[(TERT-BUTOXYCARBONYL)AMINO]-5-(TRIFLUOROMETHYL)BENZOIC ACID
• 141940-29-6
• 2-(BOC-amino)-5-(trifluoromethyl)benzoic acid
• SFKKGJIKDGSCQC-UHFFFAOYSA-N
• EN300-91847
• SFKKGJIKDGSCQC-UHFFFAOYSA-M
• AS-76345
• N-BOC-5-TRIFLUOROMETHYLANTHRANILICACID
• Z1262474744
• SCHEMBL686427
• AKOS014752858
• DB-312919
• 2-((TERT-BUTOXYCARBONYL)AMINO)-5-(TRIFLUOROMETHYL)BENZOICACID
• DB-337431

• MDL： MFCD09859761
• Inchi： 1S/C13H14F3NO4/c1-12(2,3)21-11(20)17-9-5-4-7(13(14,15)16)6-8(9)10(18)19/h4-6H,1-3H3,(H,17,20)(H,18,19)
• InChI Key： SFKKGJIKDGSCQC-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=C(C(=O)O)C=1)NC(=O)OC(C)(C)C)(F)F

Computed Properties

• Exact Mass: 305.08700
• Monoisotopic Mass: 305.08749241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 403
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 5
• XLogP3: 3.4
• Topological Polar Surface Area: 75.6Ų

Experimental Properties

• PSA: 79.12000
• LogP: 3.76420